Cas no 2109776-58-9 (3-(1-methyl-1H-imidazol-5-yl)butan-2-ol)

• Product Name: 3-(1-methyl-1H-imidazol-5-yl)butan-2-ol
• CAS No: 2109776-58-9
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5939984
• PubChem ID: 165523365
• Update Time: 2025-05-20

3-(1-methyl-1H-imidazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-imidazol-5-yl)butan-2-ol
• 2109776-58-9
• EN300-1625419

• Inchi： 1S/C8H14N2O/c1-6(7(2)11)8-4-9-5-10(8)3/h4-7,11H,1-3H3
• InChI Key： OWSCYPHHPKKWPD-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C1=CN=CN1C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on 3-(1-methyl-1H-imidazol-5-yl)butan-2-ol

3-(1-Methyl-1H-Imidazol-5-yl)Butan-2-ol: A Comprehensive Overview

The compound 3-(1-methyl-1H-imidazol-5-yl)butan-2-ol (CAS No. 2109776-58-9) is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound, often referred to as imidazole derivative, has garnered attention due to its unique structural properties and potential in drug discovery, catalysis, and advanced material synthesis.

Imidazole derivatives have been extensively studied for their ability to act as ligands in transition metal complexes, which are crucial in homogeneous catalysis. Recent studies have highlighted the role of 3-(1-methyl-1H-imidazol-5-yl)butan-2-ol in enhancing the efficiency of catalytic processes, particularly in the synthesis of complex organic molecules. Its ability to form stable coordination complexes with metals like palladium and platinum has made it a valuable tool in modern organic synthesis.

In the realm of drug discovery, imidazole derivatives have shown promise as potential therapeutic agents. The butan-2-ol moiety in this compound contributes to its hydrophilic nature, which is advantageous for drug delivery systems. Researchers have explored its potential as an anti-inflammatory agent and its ability to modulate enzyme activity, making it a candidate for future pharmaceutical applications.

The synthesis of 3-(1-methyl-1H-imidazol-5-yl)butan-2-ol involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in green chemistry have led to the development of more sustainable methods for its production, reducing environmental impact while maintaining high yields.

From a materials science perspective, this compound has been utilized in the development of novel polymers and hybrid materials. Its ability to form hydrogen bonds and coordinate with metal ions makes it an ideal building block for constructing functional materials with tailored properties.

In conclusion, 3-(1-methyl-1H-imidazol-5-yl)butan-2-one (CAS No. 2109776 58 9) stands out as a multifaceted compound with vast potential across diverse scientific domains. Ongoing research continues to uncover new applications and optimize its use, underscoring its importance in contemporary chemical research.